Cas no 1167414-87-0 ((R)-(+)-1-(4-Chlorophenyl)ethylamine Hydrochloride)

(R)-(+)-1-(4-Chlorophenyl)ethylamine Hydrochloride structure
1167414-87-0 structure
Product Name:(R)-(+)-1-(4-Chlorophenyl)ethylamine Hydrochloride
CAS No:1167414-87-0
MF:C8H11Cl2N
MW:192.085640192032
MDL:MFCD12756978
CID:1025350
PubChem ID:53484726
Update Time:2025-04-20

(R)-(+)-1-(4-Chlorophenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-Chlorophenyl)ethanamine hydrochloride
    • (R)-1-(4-Chlorophenyl)ethamine hydrochloride
    • (1R)-1-(4-chlorophenyl)ethanamine,hydrochloride
    • Benzenemethanamine, 4-chloro-α-methyl-, hydrochloride (1:1), (αR)-
    • (R)-(+)-1-(4-CHLOROPHENYL)ETHYLAMINE-HCl
    • (R)-1-(4-Chlorophenyl)ethylamine-HCl
    • (1R)-1-(4-Chlorophenyl)ethanamine HCl
    • ST2402565
    • AB0000773
    • X9175
    • 298C993
    • (r)-(+)-1-(4-chlorophenyl)ethylamine hydrochloride
    • (1R)-1-(4-Chlorophenyl)ethan-1-amine--hydrogen chloride (1/1)
    • Benzenemethanamine, 4-chloro-alpha-methyl-, hydrochlo
    • Benzenemethanamine, 4-chloro-alpha-methyl-, hydrochloride (1:1), (alphaR)-
    • DTXSID10704168
    • (R)-1-(4-chlorophenyl)ethylamine HCl
    • Benzenemethanamine, 4-chloro-
    • SCHEMBL2459100
    • AKOS015923160
    • 1167414-87-0
    • CS-15086
    • AR)-
    • N10607
    • A-methyl-, hydrochloride (1:1), (
    • MFCD12756978
    • (1R)-1-(4-chlorophenyl)ethanamine;hydrochloride
    • (1R)-1-(4-CHLOROPHENYL)ETHANAMINE HYDROCHLORIDE
    • DS-018846
    • A893514
    • CS-B1284
    • EN300-253335
    • (1R)-1-(4-Chlorophenyl)ethan-1-amine hydrochloride
    • (R)-(+)-1-(4-Chlorophenyl)ethylamine Hydrochloride
    • MDL: MFCD12756978
    • Inchi: 1S/C8H10ClN.ClH/c1-6(10)7-2-4-8(9)5-3-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
    • InChI Key: BADVPOKOZMYLPI-FYZOBXCZSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H](C)N.Cl

Computed Properties

  • Exact Mass: 191.02700
  • Monoisotopic Mass: 191.0268547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02000
  • LogP: 3.86200

(R)-(+)-1-(4-Chlorophenyl)ethylamine Hydrochloride Pricemore >>

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